Cas no 203662-66-2 (tert-Butyl 2-cyano-7-azaspiro[3.5]nonane-7-carboxylate)

Tert-Butyl 2-cyano-7-azaspiro[3.5]nonane-7-carboxylate is a versatile spirocyclic building block used in organic synthesis and medicinal chemistry. Its rigid spiro[3.5]nonane scaffold provides structural diversity, while the cyano and Boc-protected amine functionalities offer opportunities for further derivatization. The tert-butyloxycarbonyl (Boc) group ensures stability under basic conditions and can be selectively deprotected under acidic conditions, making it suitable for multi-step syntheses. The compound’s spirocyclic framework enhances conformational control, which is valuable in drug discovery for modulating physicochemical properties. Its high purity and well-defined reactivity make it a reliable intermediate for constructing complex heterocycles and bioactive molecules.
tert-Butyl 2-cyano-7-azaspiro[3.5]nonane-7-carboxylate structure
203662-66-2 structure
Product Name:tert-Butyl 2-cyano-7-azaspiro[3.5]nonane-7-carboxylate
CAS No:203662-66-2
MF:C14H22N2O2
MW:250.336683750153
MDL:MFCD12198800
CID:823109
PubChem ID:11172744
Update Time:2025-06-09

tert-Butyl 2-cyano-7-azaspiro[3.5]nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 2-cyano-7-azaspiro[3.5]nonane-7-carboxylate
    • 2-Cyano-7-azaspiro[3.5]nonane-7-carboxylic acid tert-butyl ester
    • TERT-BUTYL 2-CYANO-7-AZASPIRO{3.5}NONANE-7-CARBOXYLATE
    • [7-(tert-butoxycarbonyl)-7-azaspiro[3.5]non-2-yl]carbonitrile
    • ACN-S001316
    • AG-L-60482
    • CTK7C7384
    • PB24018
    • RP07781
    • SureCN2364101
    • 2-Cyano-7-azaspiro[3.5]nonane-7-carboxylic acid 1,1-dimethylethyl ester
    • 2-Cyano-7-aza-spiro[3.5]nonane-7-carboxylic acid tert-butyl ester
    • CHEMBL4990510
    • 2-Cyano-7-azaspiro[3.5]nonane-7-carboxylic acid tert-butyl ester 95+%
    • 203662-66-2
    • DA-31757
    • MFCD12198800
    • tert-butyl 2-cyano-7-azaspiro[3.5]nonane-7-carboxylate;7-Boc-2-cyano-7-azaspiro[3.5]nonane
    • tert-butyl2-cyano-7-azaspiro[3.5]nonane-7-carboxylate
    • SY065560
    • AKOS015904662
    • RHQBJRGRDIJKGP-UHFFFAOYSA-N
    • BE-0046
    • 7-Azaspiro[3.5]nonane-7-carboxylic acid, 2-cyano-, 1,1-dimethylethyl ester
    • DTXSID00457671
    • SCHEMBL2364101
    • CS-0036790
    • W-206508
    • 7-Boc-7-azaspiro[3.5]nonane-2-carbonitrile
    • MDL: MFCD12198800
    • Inchi: 1S/C14H22N2O2/c1-13(2,3)18-12(17)16-6-4-14(5-7-16)8-11(9-14)10-15/h11H,4-9H2,1-3H3
    • InChI Key: RHQBJRGRDIJKGP-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC2(CC1)CC(C#N)C2)=O

Computed Properties

  • Exact Mass: 250.168127949g/mol
  • Monoisotopic Mass: 250.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 53.3Ų

Experimental Properties

  • Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 65-66.5 ºC
  • Solubility: Slightly soluble (1.3 g/l) (25 º C),

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